Cas no 28909-34-4 (1,2-Benzisoxazole,5-chloro-3-methyl-)

1,2-Benzisoxazole,5-chloro-3-methyl- structure
28909-34-4 structure
Product Name:1,2-Benzisoxazole,5-chloro-3-methyl-
CAS No:28909-34-4
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD08669460
CID:239430
PubChem ID:11263714
Update Time:2025-04-19

1,2-Benzisoxazole,5-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,5-chloro-3-methyl-
    • 5-Chlor-3-hydrazinocarbonyl-indazol
    • 5-Chlor-3-methyl-1,2-benzisoxazol
    • D78622
    • 5-Chloro-3-methylbenzo[d]isoxazole
    • 1,2-Benzisoxazole, 5-chloro-3-methyl-
    • AKOS006291516
    • 28909-34-4
    • SCHEMBL12646518
    • 5-CHLORO-3-METHYL-1,2-BENZOXAZOLE
    • 5-Chloro-3-methyl-1,2-benzisoxazole
    • MDL: MFCD08669460
    • Inchi: 1S/C8H6ClNO/c1-5-7-4-6(9)2-3-8(7)11-10-5/h2-4H,1H3
    • InChI Key: PHZBRZBTCWCSLE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(C)=NO2

Computed Properties

  • Exact Mass: 167.01400
  • Monoisotopic Mass: 167.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03000
  • LogP: 2.78960

1,2-Benzisoxazole,5-chloro-3-methyl- Pricemore >>

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